4-[(1-Cyclohexylethyl)amino]pentan-1-ol: Physicochemical Profiling, Structural Analysis, and Synthetic Methodologies
4-[(1-Cyclohexylethyl)amino]pentan-1-ol: Physicochemical Profiling, Structural Analysis, and Synthetic Methodologies
Executive Summary
In the landscape of modern drug discovery and organic synthesis, the strategic selection of sterically tuned, multifunctional building blocks is paramount. 4-[(1-Cyclohexylethyl)amino]pentan-1-ol is a highly specialized aliphatic secondary amine that bridges lipophilic bulk with polar functionality. Compounds bearing this specific structural motif have been documented as critical intermediates and linkers in the synthesis of complex Active Pharmaceutical Ingredients (APIs), including Bruton's Tyrosine Kinase (BTK) inhibitors[1].
As a Senior Application Scientist, I have structured this whitepaper to dissect the physicochemical logic, stereochemical complexity, and synthetic tractability of this molecule. The methodologies detailed herein are designed as self-validating systems, ensuring that every synthetic step is mechanistically justified and analytically verifiable.
Chemical Structure & Stereochemical Complexity
The architecture of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol (Chemical Formula: C₁₃H₂₇NO) is defined by three distinct functional domains, each contributing to its overall reactivity and pharmacokinetic potential:
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Pentan-1-ol Backbone: Provides a flexible, polar linker terminating in a primary hydroxyl group, ideal for subsequent functionalization (e.g., etherification, esterification, or oxidation).
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Secondary Amine Core: Acts as the basic center of the molecule. The steric encumbrance surrounding this nitrogen dictates its nucleophilicity and metabolic stability.
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1-Cyclohexylethyl Group: A bulky, highly lipophilic domain that drives hydrophobic interactions within biological target pockets.
Stereochemical Note: This molecule possesses two chiral centers —one at the C4 position of the pentanol chain and another at the C1 position of the ethyl group. Consequently, it exists as a mixture of four stereoisomers (two pairs of diastereomers). In pharmaceutical development, controlling this stereochemistry is critical, as diastereomers exhibit divergent physicochemical properties and target affinities.
Structural deconstruction and pharmacophore mapping of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol.
Quantitative Physicochemical Profile
Understanding the physicochemical properties of this compound is essential for predicting its behavior in both synthetic reactions and biological assays. The data below synthesizes its core metrics.
| Property | Value | Mechanistic Rationale |
| Molecular Formula | C₁₃H₂₇NO | - |
| Molecular Weight | 213.36 g/mol | Optimal for fragment-based drug design (FBDD) and linker chemistry. |
| Exact Mass | 213.2093 Da | Target mass for high-resolution LC-MS validation. |
| Calculated LogP (cLogP) | ~2.8 | The lipophilic cyclohexyl domain offsets the polarity of the hydroxyl and amine groups, resulting in moderate lipophilicity favorable for membrane permeability. |
| pKa (Conjugate Acid) | ~10.5 | Typical for aliphatic secondary amines[2]; inductive electron donation from the pentyl and ethyl chains stabilizes the protonated ammonium state at physiological pH (7.4). |
| TPSA | 32.26 Ų | Derived from the sum of the hydroxyl (20.2 Ų) and secondary amine (12.0 Ų) contributions; well within the < 90 Ų threshold for blood-brain barrier (BBB) penetration. |
| H-Bond Donors | 2 | Provided by the -OH and -NH groups. |
| H-Bond Acceptors | 2 | Provided by the oxygen and nitrogen lone pairs. |
Synthetic Methodology: Chemoselective Reductive Amination
The most robust and scalable method for synthesizing 4-[(1-Cyclohexylethyl)amino]pentan-1-ol is the chemoselective reductive amination of 5-hydroxypentan-2-one with 1-cyclohexylethan-1-amine .
To achieve this, sodium triacetoxyborohydride (NaBH(OAc)₃) is utilized as the reducing agent[3]. This reagent is preferred over sodium cyanoborohydride (NaBH₃CN) due to its mildness, superior chemoselectivity, and lower toxicity profile[4].
Reductive amination workflow using NaBH(OAc)3 for secondary amine synthesis.
Step-by-Step Experimental Protocol & Causality
Step 1: Iminium Ion Formation
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Procedure: In an oven-dried flask under nitrogen, dissolve 5-hydroxypentan-2-one (1.0 eq) and 1-cyclohexylethan-1-amine (1.05 eq) in anhydrous 1,2-dichloroethane (DCE). Add a catalytic amount of glacial acetic acid (AcOH, 0.1 eq). Stir at room temperature for 2 hours.
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Causality: The addition of AcOH lowers the pH to approximately 4-5. This protonates the carbonyl oxygen of the ketone, increasing its electrophilicity and accelerating the nucleophilic attack by the sterically hindered primary amine. Subsequent dehydration forms the highly reactive iminium ion[3].
Step 2: Chemoselective Reduction
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Procedure: Cool the reaction mixture to 0 °C using an ice bath. Add NaBH(OAc)₃ (1.5 eq) portion-wise over 15 minutes. Allow the reaction to slowly warm to room temperature and stir for 12 hours.
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Causality: The electron-withdrawing acetoxy groups reduce the nucleophilicity of the borohydride. This makes NaBH(OAc)₃ too mild to reduce the unreacted ketone starting material, yet sufficiently reactive to reduce the electrophilic iminium intermediate. This orthogonal reactivity prevents the formation of an undesired diol byproduct[4].
Step 3: Quench and Liquid-Liquid Extraction
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Procedure: Quench the reaction by slowly adding saturated aqueous NaHCO₃ until gas evolution ceases. Extract the aqueous layer three times with dichloromethane (DCM). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.
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Causality: Saturated NaHCO₃ neutralizes the acetic acid and hydrolyzes residual borate complexes. Crucially, it shifts the secondary amine product (pKa ~10.5) into its unprotonated (free-base) form, ensuring quantitative partitioning into the organic DCM layer.
Step 4: Chromatographic Purification
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Procedure: Purify the crude residue via silica gel flash chromatography using a mobile phase gradient of DCM/MeOH (95:5 to 90:10) containing 1% triethylamine (TEA).
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Causality: Because the secondary amine is highly basic, it will strongly interact with the acidic silanol groups on the silica stationary phase, leading to severe peak tailing. The addition of 1% TEA competitively binds these silanol sites, ensuring a sharp elution profile and high isolated purity.
Analytical Validation Protocols
To ensure the protocol acts as a self-validating system, the following analytical checks must be performed to confirm the success of the synthesis:
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LC-MS (ESI+):
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Validation Metric: The presence of a dominant peak at m/z 214.2 [M+H]⁺ confirms the correct target mass. The absence of a peak corresponding to the starting ketone confirms complete conversion.
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¹H NMR (400 MHz, CDCl₃):
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Validation Metric: The success of the reductive amination is confirmed by the disappearance of the methyl ketone singlet (~2.1 ppm) and the appearance of a new multiplet for the methine proton (C4 of the pentanol chain) shifted to ~2.8-3.0 ppm. The cyclohexyl protons will manifest as a broad, complex multiplet between 0.8-1.8 ppm.
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References
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Title: Reductive Amination, and How It Works Source: Master Organic Chemistry URL: [Link]
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Title: Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride Source: Organic Chemistry Portal URL: [Link]
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Title: Bordwell pKa Table Source: Organic Chemistry Data URL: [Link]
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Title: US9580449, Example A244 (CID 71473900) Source: PubChem (National Institutes of Health) URL: [Link]
Sources
- 1. US9580449, Example A244 | C26H21N3O3 | CID 71473900 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. pKa Values — Hans Reich Collection — OrganicChemistryData.org [organicchemistrydata.org]
- 3. masterorganicchemistry.com [masterorganicchemistry.com]
- 4. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
